Cas no 53608-95-0 (3,4-dihydro-2-methoxy-4-methyl-2h-pyran)

• Product Name: 3,4-dihydro-2-methoxy-4-methyl-2h-pyran
• CAS No: 53608-95-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00143062
• CID: 938834
• PubChem ID: 87568503
• Update Time: 2025-08-03

3,4-dihydro-2-methoxy-4-methyl-2h-pyran Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2-methoxy-4-methyl-2h-pyran
• 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran (cis- and trans- mixture)
• 53608-95-0
• DB-293851
• SCHEMBL3634448
• MFCD00143062
• D89986
• 2-Methoxy-4-methyl-3,4-dihydro-2H-pyran
• D2053
• DTXSID20338170

• MDL： MFCD00143062
• Inchi： 1S/C7H12O2/c1-6-3-4-9-7(5-6)8-2/h3-4,6-7H,5H2,1-2H3
• InChI Key： JVTCUFUKBFIIBA-UHFFFAOYSA-N
• SMILES： O1C=CC(C)CC1OC

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Boiling Point: 140°C
• Refractive Index: 1.4370-1.4410

3,4-dihydro-2-methoxy-4-methyl-2h-pyran Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III

Additional information on 3,4-dihydro-2-methoxy-4-methyl-2h-pyran

3,4-Dihydro-2-Methoxy-4-Methyl-2H-Pyran: A Comprehensive Overview

3,4-Dihydro-2-Methoxy-4-Methyl-2H-Pyran (CAS No. 53608-95-0) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the class of pyrans, which are oxygen-containing heterocyclic compounds with a six-membered ring structure. The presence of a methoxy group and a methyl substituent at specific positions in the molecule contributes to its distinct chemical properties and reactivity.

The molecular formula of 3,4-dihydro-2-methoxy-4-methyl-2H-pyran is C₁₀H₁₄O₃, and its molecular weight is approximately 186.2 g/mol. The compound is characterized by its ability to form stable derivatives, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in the development of bioactive compounds, particularly in the pharmaceutical industry.

One of the most notable applications of 3,4-dihydro-2-methoxy-4-methyl-2H-pyran is in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property has been leveraged in the design of novel drug delivery systems that target specific tissues or organs, thereby improving therapeutic efficacy.

In addition to its pharmacological applications, 3,4-dihydro-2-methoxy-4-methyl-2H-pyran has also found utility in the food industry as a flavor enhancer. Its unique aroma profile makes it an ideal candidate for use in food additives and flavoring agents. Recent advancements in flavor chemistry have further expanded its role in creating natural and artificial flavors that cater to diverse consumer preferences.

The synthesis of 3,4-dihydro-2-methoxy-4-methyl-2H-pyran involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product. The compound's stability under various storage conditions has also been extensively studied, making it suitable for long-term use in industrial applications.

From an environmental perspective, 3,4-dihydro-2-methoxy-4-methyl-2H-pyran has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This characteristic aligns with the growing demand for sustainable chemical compounds in modern industries.

In conclusion, 3,4-dihydro-2-methoxy-4-methyl-2H-pyran (CAS No. 53608-95-0) is a multifaceted compound with applications spanning pharmaceuticals, food additives, and chemical synthesis. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its role in various sectors is expected to expand further.